Cas no 88319-39-5 (Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-)

Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-, is a specialized organic compound featuring a carboxamide functional group at the 2-position and two methyl groups at the 4-position of a pentanoic acid backbone. This structure imparts unique steric and electronic properties, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The presence of both carboxylic acid and amide functionalities enhances its versatility in peptide coupling and heterocyclic synthesis. Its stable, crystalline form ensures consistent handling and storage. The compound’s defined molecular architecture is advantageous for applications requiring precise structural control, such as bioactive molecule development or material science research.

Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl- structure

88319-39-5 structure

Product Name:Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-

CAS No:88319-39-5

MF:C₈H₁₅NO₃

MW:173.209602594376

MDL:MFCD20653078

CID:637448

PubChem ID:71409139

Update Time:2025-06-07

Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl-
- 2-carbamoyl-4,4-dimethylpentanoic acid
- DTXSID00828903
- 88319-39-5
- MDL： MFCD20653078
- Inchi： 1S/C8H15NO3/c1-8(2,3)4-5(6(9)10)7(11)12/h5H,4H2,1-3H3,(H2,9,10)(H,11,12)
- InChI Key： HRMKUBOMPAVUME-UHFFFAOYSA-N
- SMILES： OC(C(C(N)=O)CC(C)(C)C)=O

Computed Properties

Exact Mass: 173.10519334g/mol
Monoisotopic Mass: 173.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 80.4Å²

Pentanoic acid, 2-(aminocarbonyl)-4,4-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D589383-1g	2-carbamoyl-4,4-dimethylpentanoic acid	88319-39-5	95%	1g	$740	2024-08-03
eNovation Chemicals LLC	D589383-1g	2-carbamoyl-4,4-dimethylpentanoic acid	88319-39-5	95%	1g	$740	2025-03-01
eNovation Chemicals LLC	D589383-1g	2-carbamoyl-4,4-dimethylpentanoic acid	88319-39-5	95%	1g	$740	2025-02-28